2-(4-chlorophenyl)-3-(4-fluorophenyl)-5-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione

• IUPAC Name: 2-(4-chlorophenyl)-3-(4-fluorophenyl)-5-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C23H16ClFN2O3/c24-15-8-12-18(13-9-15)27-20(14-6-10-16(25)11-7-14)19-21(30-27)23(29)26(22(19)28)17-4-2-1-3-5-17/h1-13,19-21H
• InChI Key: GOYZKYVQWGNNAH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C3C(N(OC3C2=O)C4=CC=C(C=C4)Cl)C5=CC=C(C=C5)F
• Molecular Formula: C23H16ClFN2O3
• Molecular Weight: 422.8 g/mol

Description

2-(4-chlorophenyl)-3-(4-fluorophenyl)-5-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione is a useful research compound. Its molecular formula is C23H16ClFN2O3 and its molecular weight is 422.84. The purity is usually 95%.
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Scientific Research Applications

Photoluminescent Conjugated Polymers

A study described the synthesis of π-conjugated polymers and copolymers containing 1,4-dioxo-3,6-diphenylpyrrolo[3,4-c]pyrrole (DPP) and 1,4-phenylene units in the main chain. These polymers exhibit strong photoluminescence and are suitable for electronic applications due to their good solubility, processability into thin films, and higher photochemical stability compared to saturated polymers containing isolated DPP units (T. Beyerlein & B. Tieke, 2000).

Fluorescent pH Sensors

A heteroatom-containing organic fluorophore was synthesized, demonstrating aggregation-induced emission (AIE) and acting as a fluorescent pH sensor in both solution and solid state. This highlights the potential of using such compounds in the development of advanced sensing technologies (Zhiyong Yang et al., 2013).

Absorption and Fluorescence Properties

Research on soluble derivatives of 3,6-diphenyl-2,5-dihydro-pyrrolo[3,4-c]pyrrole-1,4-dione explored their absorption and fluorescence spectra in solvents of different polarity. These compounds exhibit solvatochromism and could be used in the development of novel photoluminescent materials (S. Lun̆ák et al., 2011).

Structural Characterization

The structural characterization of isostructural thiazoles derived from the pyrrolo[3,4-d]isoxazole scaffold has been achieved, shedding light on their potential for further functional material development (B. Kariuki et al., 2021).

Anti-stress Agents

A series of hexahydropyrrolo[3,4-d]isoxazole-4,6-diones were synthesized and evaluated as anti-stress agents. This research provides a foundation for the development of new therapeutic agents targeting stress-related conditions (R. Badru et al., 2012).